5,6-Diamino-1-(2-methylpropyl)pyrimidine-2,4-dione
Description
Scientific Research Applications
Antiviral Activity
Pyrimidines, including our compound of interest, have been investigated for their antiviral potential. Researchers explore their ability to inhibit viral replication and prevent infection. While specific studies on this compound are limited, its structural features suggest it could be a promising candidate for antiviral drug development .
Antibacterial Properties
The antimicrobial landscape is constantly evolving due to antibiotic resistance. Our pyrimidine derivative may offer antibacterial effects against various pathogens. Researchers evaluate its efficacy against Gram-positive and Gram-negative bacteria, aiming to identify novel therapeutic agents .
Anticancer Potential
Compounds related to 5,6-Diamino-1-(2-methylpropyl)pyrimidine-2,4-dione have been explored for their impact on cancer cells. Investigating their cytotoxicity, researchers assess their ability to inhibit cell proliferation and induce apoptosis. Further studies are needed to elucidate their mechanisms and potential as anticancer agents .
Anti-inflammatory Effects
Inflammation plays a crucial role in various diseases. Pyrimidines, including our compound, exhibit anti-inflammatory properties. They modulate key mediators such as prostaglandin E2, inducible nitric oxide synthase, and tumor necrosis factor-α. These insights guide the development of novel anti-inflammatory drugs .
Structure–Activity Relationships (SARs)
Understanding the relationship between chemical structure and biological activity is essential. Researchers analyze SARs of pyrimidine derivatives to optimize their pharmacological effects. By modifying substituents and functional groups, they aim to enhance potency while minimizing toxicity .
Novel Drug Design
Researchers explore 5,6-Diamino-1-(2-methylpropyl)pyrimidine-2,4-dione as a scaffold for designing new drugs. By introducing specific modifications, they create analogs with improved properties. These efforts contribute to drug discovery and therapeutic innovation .
properties
IUPAC Name |
5,6-diamino-1-(2-methylpropyl)pyrimidine-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N4O2/c1-4(2)3-12-6(10)5(9)7(13)11-8(12)14/h4H,3,9-10H2,1-2H3,(H,11,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CGFXGMANBNXKER-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C(=C(C(=O)NC1=O)N)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,6-Diamino-1-(2-methylpropyl)pyrimidine-2,4-dione | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-{2-[7-(Azepan-1-yl)-1-ethyl-6-fluoro-4-oxo-1,4-dihydroquinolin-3-yl]-1,3-thiazol-4-yl}benzonitrile](/img/structure/B2666575.png)
![2-{[6,8-dimethyl-2-(3-methylphenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl]thio}-N-(5-methylisoxazol-3-yl)acetamide](/img/structure/B2666582.png)
![N-(2,3-dihydro-1H-inden-5-yl)-2-(2,4-dioxo-8-oxa-1,3-diazaspiro[4.5]dec-3-yl)acetamide](/img/structure/B2666583.png)
![3,4-dimethyl-1-[(pyridin-3-yl)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one](/img/structure/B2666584.png)
![(E)-4-(Dimethylamino)-N-[[6-[2-(2-hydroxyethyl)piperidin-1-yl]pyridin-3-yl]methyl]but-2-enamide](/img/structure/B2666585.png)
![(1E)-N-(2-nitroanilino)-2-oxo-2-[(2E)-2-(6,6,6-trifluoro-5-oxohexan-3-ylidene)hydrazinyl]ethanimidoyl cyanide](/img/structure/B2666590.png)
![3-(Aminomethyl)-1,5,6,7-tetrahydrocyclopenta[b]pyridin-2-one;hydrochloride](/img/structure/B2666591.png)
![Ethyl 2-[3-(4-methylphenyl)-2,4-dioxo-[1]benzofuro[3,2-d]pyrimidin-1-yl]acetate](/img/no-structure.png)